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Compound of Interest

Compound Name: Nickel(II) bromide hexahydrate

Cat. No.: B16168163

Get Quote

For immediate release:

This technical guide provides a comprehensive overview of the solubility of nickel(II) bromide
hexahydrate (NiBr₂·6H₂O) in aqueous and organic media. The information is intended for

researchers, scientists, and professionals in drug development and related fields who utilize

nickel compounds in their work. This document compiles available quantitative and qualitative

solubility data, details established experimental protocols for solubility determination, and

presents a visual workflow for these procedures.

Quantitative Solubility Data
The solubility of nickel(II) bromide is a critical parameter for its application in various chemical

syntheses and studies. The following tables summarize the available quantitative data for its

solubility in water and selected organic solvents. It is important to note that much of the

available data refers to "nickel(II) bromide" without specifying the hydration state. However, in

aqueous solutions and many protic organic solvents, the hexahydrate form is the relevant

solute, and the solubility is expected to be comparable to the anhydrous salt as an equilibrium

is established in solution.
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Solubility in Water
Nickel(II) bromide exhibits high solubility in water, which increases with temperature. This

property is crucial for the preparation of aqueous solutions of Ni(II) ions for various applications,

including catalysis and electrochemistry.

Temperature (°C) Solubility (g / 100 g H₂O)

0 113[1]

10 122[1]

20 131[1]

25 134[1]

30 138[1]

40 144[1]

50 150[1]

60 152[1]

80 154[1]

100 155[1]

Solubility in Organic Solvents
The solubility of nickel(II) bromide in organic solvents is more varied and depends significantly

on the polarity and coordinating ability of the solvent. While quantitative data is available for

some solvents, for others, only qualitative descriptions have been reported.
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Solvent Temperature (°C)
Solubility (g / 100 g
Solvent)

Alcohols

Methanol 10 33[1]

20 35.1[1]

30 38.1[1]

40 43.3[1]

50 49.1[1]

60 53.7[1]

70 59.6[1]

Ethanol - Soluble[1]

Ketones

Acetone 0 1.66[1]

20 0.81[1]

50 0.27[1]

Ethers

Diethyl Ether - Soluble[1]

Other Solvents

Propylene Carbonate 25 0.1[1]

Benzonitrile - Sparingly Soluble[1]

Bromine (liquid) 25 0.0003[1]

For polar aprotic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO),

while specific quantitative data for nickel(II) bromide is not readily available in the reviewed

literature, it is generally expected that transition metal halides exhibit some degree of solubility

in these solvents due to their ability to form coordination complexes.
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Experimental Protocols for Solubility Determination
Accurate determination of solubility is essential for reproducible research. The following are

detailed methodologies for two common and reliable experimental protocols for determining the

solubility of inorganic salts like nickel(II) bromide hexahydrate.

Isothermal Saturation Method
This method involves preparing a saturated solution at a constant temperature and then

determining the concentration of the solute in the solution.

Methodology:

Sample Preparation: An excess amount of nickel(II) bromide hexahydrate is added to a

known volume of the desired solvent in a sealed, thermostatted vessel.

Equilibration: The mixture is agitated (e.g., using a magnetic stirrer or a shaker bath) at a

constant, controlled temperature for a prolonged period (typically 24-48 hours) to ensure that

equilibrium between the dissolved and undissolved solute is reached.

Phase Separation: After equilibration, the agitation is stopped, and the undissolved solid is

allowed to settle. A sample of the supernatant (the saturated solution) is then carefully

withdrawn using a pre-heated or pre-cooled syringe fitted with a filter (e.g., a 0.45 µm PTFE

filter) to prevent any solid particles from being transferred.

Concentration Analysis: The concentration of nickel(II) bromide in the filtered saturated

solution is determined using a suitable analytical technique. This can include:

Gravimetric Analysis: A known volume or mass of the saturated solution is evaporated to

dryness, and the mass of the solid residue is measured.

Spectroscopic Methods: Techniques such as Atomic Absorption Spectroscopy (AAS) or

Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) can be used to

determine the concentration of nickel ions.

Titration: A complexometric titration with a standard solution of a chelating agent like EDTA

can be employed.
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Calculation: The solubility is then calculated and typically expressed as grams of solute per

100 grams of solvent.

Gravimetric Method (Detailed Procedure)
The gravimetric method is a straightforward and widely used technique for determining the

solubility of a non-volatile solute.

Methodology:

Preparation of Saturated Solution: Prepare a saturated solution of nickel(II) bromide
hexahydrate in the chosen solvent at a specific temperature as described in the isothermal

saturation method.

Sampling: Accurately weigh a clean, dry evaporating dish. Pipette a known volume (e.g., 10

mL) of the clear, saturated supernatant into the weighed evaporating dish.

Weighing the Solution: Immediately weigh the evaporating dish containing the saturated

solution to determine the mass of the solution.

Evaporation: Carefully evaporate the solvent from the solution. This can be done on a steam

bath, in a drying oven at a temperature below the decomposition point of the salt, or under

reduced pressure.

Drying to a Constant Mass: Once the solvent appears to be fully evaporated, place the

evaporating dish in a drying oven at an appropriate temperature (e.g., 105-110 °C) to

remove any residual solvent and water of hydration if desired (though for hexahydrate, this

would lead to the anhydrous salt). The dish should be cooled in a desiccator and weighed

periodically until a constant mass is achieved.

Calculations:

Mass of the saturated solution = (Mass of dish + solution) - (Mass of empty dish)

Mass of the dissolved solute = (Mass of dish + dry salt) - (Mass of empty dish)

Mass of the solvent = Mass of the saturated solution - Mass of the dissolved solute
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Solubility ( g/100 g solvent) = (Mass of the dissolved solute / Mass of the solvent) x 100

Visualizing the Experimental Workflow
To provide a clear understanding of the process of solubility determination, the following

diagram illustrates the workflow for the isothermal saturation and gravimetric analysis method.
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Caption: Workflow for Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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